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Compound of Interest

Compound Name: DL-Alanine-3-13C

CAS No.: 131157-42-1

Cat. No.: B140451

Get Quote

Isotopic Characterization, Spectroscopic Signatures, and Metabolic Applications

Core Identity & Physicochemical Properties[1][2][3]
[4]
DL-Alanine-3-13C is the stable isotope-labeled racemic mixture of alanine, where the methyl

carbon (position 3) is enriched with Carbon-13.[1] Unlike the biologically exclusive L-

enantiomer, this racemic formulation serves as a critical internal standard in mass spectrometry

and a probe in non-stereoselective metabolic tracking.
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Property Specification

Chemical Name DL-Alanine-3-13C

Systematic Name 2-Aminopropanoic acid-3-13C

CAS Registry Number 131157-42-1 (Labeled); 302-72-7 (Unlabeled)

Linear Formula

Molecular Weight 90.09 g/mol (vs. 89.09 g/mol for unlabeled)

Isotopic Enrichment Typically ≥99 atom % 13C

Appearance White crystalline powder

Solubility
Soluble in water (166.5 g/L at 25°C); slightly

soluble in ethanol

pKa Values pKa1 (COOH): 2.34; pKa2 (NH3+): 9.69

Melting Point Sublimes at >280°C (decomposition)

Structural Dynamics
The presence of the heavier isotope (

) at the methyl position introduces a mass shift of +1.00335 Da relative to natural alanine. This
shift is chemically non-perturbative but spectroscopically distinct, allowing for precise tracking
in complex biological matrices without altering the compound's steric or electronic behavior in
chemical synthesis.

Spectroscopic Signatures
The utility of DL-Alanine-3-13C relies heavily on its distinct NMR and Mass Spectrometry

profiles.

Nuclear Magnetic Resonance (NMR)
In

-NMR spectroscopy, the enrichment at the C3 position provides a hyper-intense signal relative
to the natural abundance background (1.1%).
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Chemical Shift (

): The C3 methyl carbon appears as a strong singlet at 17.0 – 18.0 ppm (referenced to
DSS/TMS in

).

Coupling Constants (

):

: If C2 is naturally abundant

, no C-C splitting is observed. If uniformly labeled, a coupling constant of ~35 Hz would be
evident.

: In proton-coupled spectra, the methyl carbon appears as a quartet due to coupling with
three attached protons (

).

Mass Spectrometry (MS)
In GC-MS or LC-MS analysis, the molecular ion

shifts from m/z 90 to 91.

Fragmentation Pattern: The loss of the carboxyl group (COOH, mass 45) typically yields a

fragment ion. For DL-Alanine-3-13C, the methyl group remains attached to the amine

fragment, retaining the mass shift in the daughter ions.

Synthesis & Production Logic
The production of DL-Alanine-3-13C typically follows a Strecker Synthesis adapted for isotopic

efficiency. This pathway ensures the racemic nature of the product while maximizing the

incorporation of the expensive

precursor.
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Precursor Selection: Acetaldehyde-2-13C (

) is the primary source of the isotopic label.

Aminonitrile Formation: The labeled acetaldehyde reacts with ammonium chloride (

) and sodium cyanide (

).

Hydrolysis: The resulting aminonitrile is hydrolyzed under acidic conditions (HCl) to yield DL-
Alanine-3-13C hydrochloride, which is then neutralized.

Figure 1: Isotopic Strecker Synthesis of DL-Alanine-3-13C

Precursors

Acetaldehyde-2-13C
(13CH3-CHO)

Aminonitrile-3-13C
(Intermediate)

Strecker Rxn

NH4Cl + NaCN

DL-Alanine-3-13C
(Racemic Mixture)

Acid Hydrolysis
(HCl, Heat)

Click to download full resolution via product page

Applications in Drug Development & Metabolism[2]
While L-Alanine is the biological standard, the DL-racemate with a 3-13C label is uniquely

valuable for distinguishing metabolic selectivity and acting as a robust internal standard.

Metabolic Flux Analysis (MFA)
Researchers use DL-Alanine-3-13C to probe the activity of Alanine Transaminase (ALT) and

D-Amino Acid Oxidase (DAAO).

L-Enantiomer Fate: Rapidly converted to Pyruvate-3-13C by ALT, entering the TCA cycle.
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D-Enantiomer Fate: Resistant to ALT; metabolized by DAAO in the kidney/liver to pyruvate or

excreted unchanged.

Flux Tracing: By monitoring the appearance of the 13C label in downstream metabolites

(e.g., Lactate-3-13C vs. Citrate-4-13C), scientists can quantify the ratio of oxidative

metabolism vs. fermentation.

Solid-State NMR (ssNMR)
The 3-13C methyl group acts as a sensitive probe for molecular dynamics in solid-state

formulations.

Rotational Dynamics: The methyl group has a low barrier to rotation. Deuterium/Carbon line-

shape analysis of this position helps characterize the mobility of drug-polymer conjugates or

crystalline lattices in formulation science.
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Figure 2: Differential Metabolic Fate of DL-Alanine-3-13C Isomers
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Handling, Safety, and Stability
Storage Protocols

Hygroscopicity: DL-Alanine is non-hygroscopic, but the labeled form should be stored in a

desiccator to prevent isotopic dilution via exchange (though C-bound isotopes are non-

exchangeable, moisture affects weighing accuracy).
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Temperature: Store at room temperature (20-25°C). Stable for >5 years if kept dry.

Safety Profile
Toxicity: Low. Generally Recognized As Safe (GRAS) for the unlabeled analog.

Handling: Standard PPE (gloves, goggles) is required to prevent contamination of the

sample, which is critical for trace isotope analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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